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Compound of Interest

Compound Name: 4,6-Dichloro-5-methoxypyrimidine

Cat. No.: B156074

Essential Safety and Handling Guide for 4,6-
Dichloro-5-methoxypyrimidine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 4,6-Dichloro-5-methoxypyrimidine, including operational
and disposal plans.

Chemical Identifier:

Chemical Name 4,6-Dichloro-5-methoxypyrimidine

CAS Number 5018-38-2

Molecular Formula CsH4Cl2N20

Molecular Weight 179.00 g/mol

Appearance White to Orange to Green powder to crystal
Melting Point 54-58 °C

Hazard Identification and Personal Protective
Equipment (PPE)
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4,6-Dichloro-5-methoxypyrimidine is classified as a hazardous substance. It is harmful if
swallowed and causes serious eye damage.[1][2][3] Strict adherence to safety protocols and
the use of appropriate personal protective equipment are mandatory to minimize exposure
risks.

Summary of Required Personal Protective Equipment:

Specifications & Best
PPE Category Item T
ractices

Must be tested and approved
Safety glasses with side- under government standards
shields or face shield such as NIOSH (US) or EN
166 (EV).[1]

Eye and Face Protection

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
) Chemical-resistant gloves skin contact. Dispose of
Hand Protection o )

(e.g., Nitrile rubber) contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[1]

Body Protection Protective clothing, lab coat To prevent skin exposure.

Use in a well-ventilated area. If
) ) Dust mask type N95 (US) or dust formation is likely, use
Respiratory Protection ) ]
equivalent appropriate exhaust

ventilation.[1][3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical to ensure safety during the handling of 4,6-
Dichloro-5-methoxypyrimidine.

Experimental Workflow Diagram:
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Workflow for Safe Handling of 4,6-Dichloro-5-methoxypyrimidine

Preparation ) Emergency Procedures
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Caption: Workflow for the safe handling of 4,6-Dichloro-5-methoxypyrimidine.
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Detailed Experimental Protocol:
e Preparation:
o Before handling, ensure all required PPE is available and in good condition.

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
formation of dust and aerosols.[1]

o Ensure that an eyewash station and safety shower are easily accessible.[4]

e Handling:

o

Avoid contact with skin and eyes.[1]

[¢]

Wash hands thoroughly after handling the compound.[1][2]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

[e]

Keep the container tightly closed in a dry and well-ventilated place.[1] It is recommended
to handle and store the compound under an inert gas.[1]

e Storage:
o Store in a cool place.[1]
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

o Incompatible materials include oxidizing agents.[2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes and

consult a physician.[1][2]

) Wash off with soap and plenty of water. Consult
Skin Contact T .
a physician if irritation persists.[1][2]

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[1]

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a
POISON CENTER or doctor/physician if you
feel unwell.[1][2]

Ingestion

Use personal protective equipment. Avoid dust
Spil formation. Sweep up and shovel. Keep in
pi . . .
suitable, closed containers for disposal. Do not

let the product enter drains.[1]

Disposal Plan

Proper disposal of 4,6-Dichloro-5-methoxypyrimidine and its containers is essential to
prevent environmental contamination and ensure compliance with regulations.

e Chemical Waste:
o Dispose of surplus and non-recyclable solutions to a licensed disposal company.[1]

o The material can be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[1]

o Waste material must be disposed of in accordance with the Directive on waste
2008/98/EC as well as other national and local regulations.[1]

» Contaminated Packaging:
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o Leave chemicals in their original containers. Do not mix with other waste.[1]
o Handle uncleaned containers like the product itself.[1]

o Dispose of contents/container to an approved waste disposal plant.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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